2-Acetylamino-2-hydroxyamino-N-benzylacetamide

• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 2-acetamido-N-benzyl-2-(hydroxyamino)acetamide
• InChI: InChI=1S/C11H15N3O3/c1-8(15)13-10(14-17)11(16)12-7-9-5-3-2-4-6-9/h2-6,10,14,17H,7H2,1H3,(H,12,16)(H,13,15)
• InChI Key: JYMHZSXKNKTSGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(=O)NCC1=CC=CC=C1)NO

Description

2-Acetylamino-2-hydroxyamino-N-benzylacetamide is a useful research compound. Its molecular formula is C11H15N3O3 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Acetamido-N-benzyl-2-bromoacetamide (prepared from 2-acetamido-N-benzyl-2-ethoxyacetamide (3.00 g, 12.0 mmol) and BBr3 (1M in CH2Cl2, 17.2 mL, 17.2 rental)) was dissolved in THF (250 mL), cooled (-10° C.), and then added dropwise (30 min) to a suspension of NH2OH (5-6 equiv) in THF (50 mL) at -10° C. The reaction mixture was stirred (30 min) at this temperature and then allowed to warm to room temperature (1 h). The insoluble materials were filtered and the filtrate was concentrated in vacuo. The residue was separated into two components by flash column chromatography on SiO2 gel (7.5% MeOH/CHCl3).

Synthesis routes and methods III

Procedure details

Using 2-acetamido-N-benzyl-2-ethoxyacetamide (2.00 g, 8.0 mmol), BBr3 (1M in CH2Cl2, 8.8 mL, 8.8 mmol), and anhydrous NH2OH (5-6 equiv) gave an oily residue. The residue was separated in three components by flash chromatography on SiO2 gel (7.5% MeOH/CHCl3).